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Compound Name: p-Decylaminophenol

Cat. No.: B609882

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for utilizing p-
Decylaminophenol as a substrate and inhibitor for specific enzymes. The data presented is
intended to guide researchers in the fields of enzymology, dermatology, and pharmacology.

Introduction

p-Decylaminophenol is a synthetic aminophenol derivative that has garnered significant
interest due to its potent biological activities. Its long alkyl chain confers distinct
physicochemical properties that influence its interaction with various enzymes. This document
outlines its primary application as a potent inhibitor of tyrosinase, a key enzyme in
melanogenesis, and explores its potential as a substrate for peroxidases.

I. p-Decylaminophenol as a Tyrosinase Inhibitor

p-Decylaminophenol has been identified as a highly effective inhibitor of tyrosinase, the rate-
limiting enzyme in melanin synthesis.[1][2] Its inhibitory potency surpasses that of kojic acid, a
well-established tyrosinase inhibitor.[1]

Quantitative Inhibition Data

The inhibitory activity of p-Decylaminophenol against mushroom tyrosinase has been
quantified, and the data is summarized in the table below. The inhibition is non-competitive for
both L-tyrosine (monophenolase activity) and L-DOPA (diphenolase activity) substrates.[1][2]
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Enzyme Substrate Inhibitor IC50 (uM) Reference
Type
p_
Mushroom _ _ Non-
) L-Tyrosine Decylaminop 5.7 - [1]
Tyrosinase competitive
henol
p-
Mushroom ) Non-
) L-DOPA Decylaminop 30.1 . [1]
Tyrosinase competitive
henol
Mushroom ] Kojic Acid N
) L-Tyrosine 12.6 Competitive [1]
Tyrosinase (Control)
Mushroom Kojic Acid )
, L-DOPA 32.8 Mixed [1]
Tyrosinase (Control)

Mechanism of Action: Inhibition of Melanogenesis

p-Decylaminophenol exerts its depigmenting effects not only by directly inhibiting tyrosinase
but also by modulating intracellular signaling pathways involved in melanogenesis. Specifically,
it has been shown to suppress the MEK/ERK signaling pathway.[3] This suppression leads to a
decrease in the expression of Microphthalmia-associated transcription factor (MITF), a master
regulator of melanogenic gene expression, and subsequently reduces the expression of
tyrosinase-related protein-1 (TRP-1), ultimately leading to a reduction in melanin content.[3]
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p-Decylaminophenol

nhibition

Melanin Synthesis

Tyrosinase Inhibition Assay Workflow

Prepare Reagents Add Buffer, Inhibitor, Pre-incubate at 37°C Add Tyrosinase Incubate at 37°C Measure Absorbance Calculate % Inhibition
(Enzyme, Substrate, Inhibitor) and Substrate to 96-well plate to initiate reaction (475-490 nm) and IC50

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

HRP-Mediated Oxidation Workflow

Combine Buffer, p-Decylaminophenol, . Add H20:2 to . Monitor Reaction | Determine Reaction Rate
and HRP start the reaction "] (Spectrophotometry or ESR) "1 or Identify Intermediates

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. d.docksci.com [d.docksci.com]

2. Effect of p-aminophenols on tyrosinase activity - PubMed [pubmed.ncbi.nim.nih.gov]

3. Inhibitory effects of p-alkylaminophenol on melanogenesis - PubMed
[pubmed.ncbi.nim.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for p-
Decylaminophenol in Enzymatic Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609882#p-decylaminophenol-as-a-substrate-for-
specific-enzymes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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